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Compound of Interest

Compound Name: Phosphorus Sulfur
Cat. No.: B8483253
Get Quote

A Comparative Study of P4Ss, P4S7, and P4S10 Properties

This guide provides a comprehensive comparison of the physical, chemical, and thermal
properties of three key phosphorus sulfides: tetraphosphorus trisulfide (P4Ss), tetraphosphorus
heptasulfide (P4S7), and tetraphosphorus decasulfide (P4S10). The information is intended for
researchers, scientists, and professionals in drug development who may utilize these
compounds in various synthetic applications.

Data Presentation

The following table summarizes the key quantitative properties of P4Ss, P4S7, and P4Sio for
easy comparison.
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Pa4Ss3 P4S7 PaS1o0
Property (Tetraphosphorus (Tetraphosphorus (Tetraphosphorus
Trisulfide) Heptasulfide) Decasulfide)
Molecular Formula P4Ss P4S7 P4S10

Molar Mass 220.09 g/mol [1] 348.4 g/mol [2] 444.55 g/mol [3]
Yellowish-green to ] )
) Light-yellow crystals Greenish-yellow
Appearance gray crystalline ] ) ]
. or light-gray powder[6] crystalline solid[7]
solid[4][5]
Melting Point 172.5 °C[5] 308-310 °CJ[6] 288 °CJ[3][8]
Boiling Point 407-408 °C[4] 523 °C[6] 514 °C[3][8]
Density 2.03 g/cm3[4] 2.19 g/cm3[6] 2.09 g/cm3[3][8]
Sparingly soluble
o Soluble (100 g/100 cc ]
Solubility in CS2 Slightly soluble[6] (0.222 g/100 g at 17
at 17 °C)[1] .
O)3li8]
o Soluble (11.1 g/100 cc
Solubility in Benzene Insoluble Insoluble[9]

at 30 °C)[1]

Reactivity with Water

Decomposed by hot

water[1]

Reacts with moisture
to form H2S and

phosphoric acid[2][6]

Reacts with water to
form H2S and

phosphoric acid[7][9]

Experimental Protocols

Detailed methodologies for the determination of key properties are outlined below.

Synthesis of Phosphorus Sulfides

The general synthesis for these phosphorus sulfides involves the direct reaction of elemental

phosphorus and sulfur in stoichiometric amounts. The specific conditions can be tailored to

favor the formation of the desired product.

o P4Ss (Tetraphosphorus Trisulfide): Prepared by heating red phosphorus with sulfur at

temperatures above 450 K. The product is then purified by recrystallization from carbon
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disulfide and benzene. An alternative method involves the controlled reaction of white
phosphorus and sulfur in an inert solvent.

o P4S7 (Tetraphosphorus Heptasulfide): This compound is typically prepared by the direct
union of the elements in the correct stoichiometric ratio (4 moles of phosphorus to 7 moles of
sulfur). It is considered one of the more easily purified binary phosphorus sulfides.

e P4S10 (Tetraphosphorus Decasulfide): Synthesized by heating white phosphorus with sulfur
in an evacuated tube at temperatures above 570 K. Commercial production often involves
the addition of molten white phosphorus to molten sulfur, followed by purification.[7]

Purification: Purification of phosphorus sulfides can be achieved through various methods,
including:

» Recrystallization: Using solvents like carbon disulfide or benzene to dissolve the product and
remove insoluble impurities.[3]

e Vacuum Distillation: This method is particularly effective for purifying PaSi0. The crude
product is heated under reduced pressure, and the purified P4Sio is collected as a distillate.

Characterization Techniques

e Melting Point Determination (Capillary Method):

o Asmall, finely powdered sample of the phosphorus sulfide is packed into a capillary tube,
sealed at one end.

o The capillary tube is placed in a melting point apparatus, which heats the sample at a
controlled rate.

o The temperature at which the substance is observed to transition from a solid to a liquid is
recorded as the melting point. For pure substances, this should occur over a narrow
range.

o Density Determination (Displacement Method):

o A known mass of the solid phosphorus sulfide is weighed using an analytical balance.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/figure/a-Synthetic-Scheme-for-preparation-of-P4S10-and-DTPAs-with-alcohols-b-Reaction-scheme_fig1_377435757
https://en.wikipedia.org/wiki/Phosphorus_sulfides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8483253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

[e]

A graduated cylinder is partially filled with a liquid in which the sulfide is insoluble (e.g., a
hydrocarbon solvent), and the initial volume is recorded.

[e]

The weighed solid is carefully submerged in the liquid, and the new volume is recorded.

o

The volume of the solid is the difference between the final and initial liquid levels.

[¢]

The density is calculated by dividing the mass of the solid by its determined volume.

Thermal Analysis (Thermogravimetric Analysis/Differential Scanning Calorimetry -
TGA/DSC):

o A small, accurately weighed sample of the phosphorus sulfide is placed in a crucible within
the thermal analyzer.

o The sample is heated at a controlled rate under a specific atmosphere (e.g., nitrogen or
air).

o TGA measures the change in mass of the sample as a function of temperature, providing
information on thermal stability and decomposition.

o DSC measures the heat flow into or out of the sample relative to a reference, allowing for
the determination of melting points, phase transitions, and heats of reaction.

31P Nuclear Magnetic Resonance (NMR) Spectroscopy:

o A sample of the phosphorus sulfide is dissolved in a suitable deuterated solvent (e.g., CS2
for liquid-state NMR) or packed into a rotor for solid-state Magic Angle Spinning (MAS)
NMR.

o The sample is placed in the NMR spectrometer.

o A3P NMR spectrum is acquired, which provides information about the chemical
environment of the phosphorus atoms in the molecule.

o The chemical shifts and coupling patterns can be used to identify the specific phosphorus
sulfide and assess its purity.
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Mandatory Visualization

The following diagram illustrates a generalized workflow for the synthesis and characterization
of the phosphorus sulfides discussed in this guide.
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Synthesis and Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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